Cas no 1629241-93-5 (1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester
• CAS No: 1629241-93-5
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 4485247
• PubChem ID: 84819280
• Update Time: 2025-05-28

1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester
• tert-butyl 2-oxo-4-phenyl-1,2-dihydroquinazoline-1-carboxylate
• tert-Butyl 2-oxo-4-phenylquinazoline-1(2H)-carboxylate
• tert-Butyl2-oxo-4-phenylquinazoline-1(2H)-carboxylate
• 1629241-93-5

• Inchi： 1S/C19H18N2O3/c1-19(2,3)24-18(23)21-15-12-8-7-11-14(15)16(20-17(21)22)13-9-5-4-6-10-13/h4-12H,1-3H3
• InChI Key： UFDBWUBWOFVMQV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

Computed Properties

• Exact Mass: 322.13174244Da
• Monoisotopic Mass: 322.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Additional information on 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester

1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 1629241-93-5): A Comprehensive Overview of Its Properties and Applications

The 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 1629241-93-5) is a specialized organic compound belonging to the quinazoline family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactive properties. The compound's molecular framework combines a 2-oxo-4-phenylquinazoline core with a tert-butyl ester group, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for quinazoline-based compounds has surged, driven by their diverse applications in drug discovery and material science. Researchers are particularly interested in the 2-oxo-4-phenylquinazoline scaffold due to its potential as a building block for kinase inhibitors and other therapeutic agents. The 1,1-dimethylethyl ester moiety in this compound enhances its stability and solubility, making it suitable for various synthetic applications.

The synthesis of 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including condensation and esterification processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure its purity and structural integrity. These quality control measures are critical for researchers who rely on high-purity intermediates for their experiments.

One of the most frequently asked questions about this compound relates to its storage conditions and handling precautions. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain its stability. Additionally, users often inquire about its solubility profile, which includes good solubility in common organic solvents like DMSO, DMF, and dichloromethane.

The potential applications of CAS No. 1629241-93-5 extend beyond pharmaceutical research. Recent studies have explored its use in material science, particularly in the development of organic semiconductors and luminescent materials. The quinazoline core's electron-deficient nature makes it an interesting candidate for optoelectronic applications, aligning with the growing interest in organic electronic materials.

From a market perspective, the global demand for specialized quinazoline derivatives has been steadily increasing. This trend is reflected in the growing number of patent applications and research publications featuring compounds with similar structures. The 1,1-dimethylethyl ester group in particular has become a popular protecting group strategy in medicinal chemistry, contributing to the compound's commercial relevance.

For researchers working with this compound, understanding its spectral characteristics is essential. The 1H NMR spectrum typically shows characteristic signals for the aromatic protons, the tert-butyl group, and the carbonyl functionalities. These spectral features serve as important fingerprints for compound identification and purity assessment during synthetic workflows.

Environmental considerations are also important when working with 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester. Proper waste disposal methods should be followed in accordance with local regulations. Many laboratories are now adopting green chemistry principles when handling such compounds, including solvent recovery systems and catalytic processes to minimize environmental impact.

The future research directions for this compound may include exploration of its biological activity and potential as a pharmacophore in drug design. With the increasing focus on targeted therapies and personalized medicine, quinazoline derivatives are likely to remain important subjects of investigation in medicinal chemistry. The compound's structural versatility allows for numerous modifications that could lead to novel bioactive molecules.

In conclusion, 1(2H)-Quinazolinecarboxylic acid, 2-oxo-4-phenyl-, 1,1-dimethylethyl ester (CAS No. 1629241-93-5) represents an important intermediate in contemporary chemical research. Its unique combination of a quinazoline core with a tert-butyl ester group offers multiple possibilities for synthetic elaboration. As research continues to uncover new applications for quinazoline derivatives, this compound is poised to maintain its relevance in both academic and industrial settings.